2-{1-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]pyrrolidin-2-yl}pyridine

• IUPAC Name: (3-phenyltriazol-4-yl)-(2-pyridin-2-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C18H17N5O/c24-18(17-13-20-21-23(17)14-7-2-1-3-8-14)22-12-6-10-16(22)15-9-4-5-11-19-15/h1-5,7-9,11,13,16H,6,10,12H2
• InChI Key: ROROMENWOCIYPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CN=NN2C3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C18H17N5O
• Molecular Weight: 319.4 g/mol

Description

2-{1-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]pyrrolidin-2-yl}pyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a complex organic molecule that has several unique properties that make it an ideal candidate for scientific research.

Mechanism of Action

The mechanism of action of 2-{1-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]pyrrolidin-2-yl}pyridine is complex and not fully understood. However, studies have shown that the compound has a unique mode of action that involves the inhibition of specific enzymes and receptors in the body. The compound has been shown to have a high affinity for certain enzymes and receptors, which allows it to exert its therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{1-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]pyrrolidin-2-yl}pyridine are still being studied. However, preliminary studies have shown that the compound has several effects on the body, including anti-inflammatory, analgesic, and neuroprotective effects. The compound has also been shown to have antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-{1-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]pyrrolidin-2-yl}pyridine in lab experiments is its unique properties. The compound has several unique properties that make it an ideal candidate for scientific research. However, the limitations of using this compound in lab experiments are also significant. The compound is difficult and time-consuming to synthesize, which can make it expensive to use in large-scale experiments.

Future Directions

There are several future directions for research on 2-{1-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]pyrrolidin-2-yl}pyridine. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Another potential direction is the further study of the compound's mechanism of action to better understand how it exerts its therapeutic effects. Additionally, the compound's potential use as a diagnostic tool for various diseases should be further explored. Finally, the development of new therapeutic applications for the compound should be investigated, particularly in the field of cancer and neurological disorders.
Conclusion:
In conclusion, 2-{1-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]pyrrolidin-2-yl}pyridine is a complex organic molecule that has several potential applications in scientific research. The compound's unique properties make it an ideal candidate for medicinal chemistry research, and its potential as a therapeutic agent for the treatment of various diseases is significant. However, further research is needed to fully understand the compound's mechanism of action and to develop new synthesis methods that are more efficient and cost-effective. The future directions for research on this compound are promising, and it is likely that it will continue to be an important area of scientific research in the coming years.

Synthesis Methods

The synthesis of 2-{1-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]pyrrolidin-2-yl}pyridine is a complex process that requires several steps. The synthesis process involves the use of various reagents and solvents to create the final product. The process begins with the preparation of the pyrrolidine intermediate, which is then reacted with the pyridine derivative to produce the final product. The synthesis process is time-consuming and requires a high degree of precision to ensure that the final product is of high quality.

Scientific Research Applications

2-{1-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]pyrrolidin-2-yl}pyridine has several potential applications in scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. The compound has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders. The compound has also been studied for its potential use as a diagnostic tool for various diseases.